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Compound of Interest
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Cat. No.: B060685

For Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a detailed overview of the chemical properties,
structure, and synthesis of substituted 2-aminophenols, with a primary focus on 2-Amino-3-
ethylphenol. Due to the limited availability of data on 2-Amino-3-(ethylamino)phenol in major
chemical databases, this document addresses the potential that the query may refer to the
structurally similar and well-documented compound, 2-Amino-3-ethylphenol. Comparative
information is also provided for the related compound, 2-Amino-3-(methylamino)phenol, to offer
a broader context for researchers in the field. The guide includes a summary of quantitative
data, detailed experimental protocols for synthesis, and visualizations of chemical structures
and reaction pathways to support advanced research and development.

Chemical Identity and Structure

Initial searches for "2-Amino-3-(ethylamino)phenol” did not yield a conclusive entry in
established chemical databases. However, the structurally related compound, 2-Amino-3-
ethylphenol, is well-documented.[1][2] It is plausible that "ethylamino” was a transcriptional
error for "ethyl". This guide will focus on 2-Amino-3-ethylphenol and provide data on 2-Amino-
3-(methylamino)phenol for comparative purposes.

The IUPAC name for the primary compound of interest is 2-amino-3-ethylphenol.[2] It is a
derivative of aminophenol, which is an aromatic compound containing both an amino (-NHz)
and a hydroxyl (-OH) functional group attached to a benzene ring.[1] In this specific structure,
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an amino group is located at the second position and an ethyl (-CH2CHs) group is at the third
position of the phenol ring.[1]

A related compound for which data is available is 2-amino-3-(methylamino)phenol.[3] This
compound features a methylamino (-NHCHS3s) group at the third position.

User Query

2-Amino-3-(ethylamino)phenol
(No definitive data found)

Potential Typo: Similar Structure:
‘ethylamino’ vs 'ethyl' ‘ethylamino’ vs 'methylamino’
Structurally Related Comipounds
v
2-Amino-3-ethylphenol 2-Amino-3-(methylamino)phenol
IUPAC: 2-amino-3-ethylphenol IUPAC: 2-amino-3-(methylamino)phenol

Click to download full resolution via product page

Structural relationship between the queried compound and documented analogues.

Physicochemical Properties

The following table summarizes the key quantitative data for 2-Amino-3-ethylphenol, sourced
from the PubChem database.[2]
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Property Value

IUPAC Name 2-amino-3-ethylphenol
CAS Number 398136-39-5

Molecular Formula CsH11NO

Molecular Weight 137.18 g/mol

InChl Key LVIDDVVDZXNNRD-UHFFFAOYSA-N
Canonical SMILES CCC1=C(C(=CC=C1)O)N
XLogP3 1.7

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 1

Synthesis and Experimental Protocols

The synthesis of 2-Amino-3-ethylphenol can be achieved through several routes, primarily
involving the reduction of a corresponding nitro compound or the direct amination of a phenol
derivative.[1]

Catalytic Reduction of 2-Nitro-3-ethylphenol

One of the most common methods for synthesizing 2-Amino-3-ethylphenol is the catalytic
reduction of 2-nitro-3-ethylphenol.[1]

Experimental Protocol:

¢ Reaction Setup: 2-nitro-3-ethylphenol is dissolved in a suitable solvent, such as ethanol or
ethyl acetate, in a reaction vessel.

o Catalyst Addition: A palladium-based catalyst, typically palladium on carbon (Pd/C), is added
to the mixture.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b3370456
https://www.benchchem.com/product/b3370456
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b060685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

» Hydrogenation: The reaction vessel is purged with hydrogen gas (Hz), and the reaction is
allowed to proceed under a hydrogen atmosphere, often with stirring, until the reduction of

the nitro group to an amino group is complete.

o Work-up: The catalyst is removed by filtration, and the solvent is evaporated to yield the

crude product.

 Purification: The crude product can be further purified by recrystallization or chromatography

to obtain pure 2-Amino-3-ethylphenol.

2-Nitro—3—ethylphenol/ Catalytic Hydrogenation Pd/C, Hz 2-Amino-3—ethylpheno>

Click to download full resolution via product page

Synthesis workflow for 2-Amino-3-ethylphenol via catalytic reduction.

Direct Amination of 3-Ethylphenol

A more atom-economical approach is the direct amination of 3-ethylphenol.[1]

Experimental Protocol:

e Reaction Setup: 3-ethylphenol is placed in a high-pressure reactor with a suitable catalyst,
such as a copper or palladium-based catalyst.

e Amination: Ammonia is introduced into the reactor, and the reaction is carried out under high

temperature and pressure.

o Work-up and Purification: After the reaction is complete, the catalyst is removed, and the
product is isolated and purified using standard techniques.

Applications and Research Context

Aminophenols are a class of compounds recognized for their reactivity, which is conferred by
the electron-donating properties of both the amino and hydroxyl groups.[1] This makes them
valuable intermediates in a variety of chemical syntheses, including the production of
pharmaceuticals, dyes, and polymers. The specific steric and electronic properties imparted by
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the ethyl group in 2-Amino-3-ethylphenol make it a unique building block for advanced organic
synthesis.[1]

Conclusion

While direct information on 2-Amino-3-(ethylamino)phenol is not readily available, this guide
provides a comprehensive overview of the closely related and well-documented compound, 2-
Amino-3-ethylphenol. The provided data on its structure, properties, and synthesis protocols
should serve as a valuable resource for researchers and professionals in the field of drug
development and chemical synthesis. Further investigation into the existence and properties of
2-Amino-3-(ethylamino)phenol may be warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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